Methyl4-bromo-5-(methylthio)furan-2-carboxylate

• Molecular Formula: C7H7BrO3S
• Molecular Weight: 251.10 g/mol
• IUPAC Name: methyl 4-bromo-5-methylsulfanylfuran-2-carboxylate
• InChI: InChI=1S/C7H7BrO3S/c1-10-6(9)5-3-4(8)7(11-5)12-2/h3H,1-2H3
• InChI Key: NXMDWMWAMQIEAW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(O1)SC)Br

Description

Methyl 4-bromo-5-(methylthio)furan-2-carboxylate is a chemical compound with the molecular formula C7H7BrO3S It is a furan derivative, characterized by the presence of a bromine atom and a methylthio group attached to the furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the use of bromine in an organic solvent such as dichloromethane, followed by the reaction with methylthiol in the presence of a base like sodium hydride .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction conditions is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: Methyl 4-bromo-5-(methylthio)furan-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Amines, thiols, in the presence of a base like potassium carbonate.

Major Products Formed:

Oxidation: Methyl 4-bromo-5-(methylsulfinyl)furan-2-carboxylate, Methyl 4-bromo-5-(methylsulfonyl)furan-2-carboxylate.

Reduction: Methyl 5-(methylthio)furan-2-carboxylate.

Substitution: Various substituted furan derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 4-bromo-5-(methylthio)furan-2-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of fine chemicals and as a building block in organic synthesis.